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Compound of Interest

Compound Name: N-Benzyl albuterol

Cat. No.: B138282

For researchers and scientists engaged in drug development, ensuring the safe handling and
disposal of chemical compounds is paramount. N-Benzyl albuterol, a derivative of salbutamol,
requires careful management to protect both laboratory personnel and the environment. This
guide provides essential, step-by-step procedures for the proper disposal of N-Benzyl
albuterol, adhering to standard laboratory safety and chemical handling protocols.

Hazard Profile and Waste Classification

N-Benzyl albuterol is classified under the Globally Harmonized System (GHS) as harmful if
swallowed and harmful to aquatic life with long-lasting effects.[1] Due to its environmental
hazard, it must be treated as hazardous chemical waste. Under no circumstances should N-
Benzyl albuterol or its containers be disposed of down the drain or in regular trash.

Key Hazard Information:

Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, oral (Category 4)

o ) ) Hazardous to the aquatic environment, long-
Harmful to aquatic life with long lasting effects
term hazard

Data sourced from PubChem.[1]
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Disposal Protocol for N-Benzyl Albuterol

The following protocol outlines the necessary steps for the safe disposal of N-Benzyl albuterol
in a laboratory setting. This procedure is based on general guidelines for hazardous chemical
waste management.[2][3][4][5]

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab
coat, when handling N-Benzyl albuterol waste.

2. Waste Segregation and Collection:

» Designate a specific, properly labeled, and leak-proof container for N-Benzyl albuterol
waste. The container must be chemically compatible with the compound.

o Collect all solid waste, including contaminated personal protective equipment (PPE) like
gloves and weighing papers, in this designated container.

o For solutions containing N-Benzyl albuterol, use a separate, sealed, and clearly labeled
liquid waste container.

3. Labeling of Waste Containers:
o Each waste container must be clearly labeled with the words "Hazardous Waste."[4][5]
e The label must also include:
o The full chemical name: "N-Benzyl albuterol”
o The building and room number where the waste was generated.
o An indication of the hazards (e.g., "Toxic," "Environmental Hazard").[4]
4. Storage of Chemical Waste:

o Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) within
the laboratory.[4][5]
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o Keep waste containers tightly closed except when adding waste.[3]
e Do not accumulate more than 55 gallons of chemical waste in the SAA.[3][6]
5. Disposal through a Licensed Vendor:

» Arrange for the disposal of the collected waste through your institution's contracted
hazardous waste or pharmaceutical waste vendor.[7]

e These vendors will transport the waste to a permitted facility for proper treatment, which
typically involves incineration at high temperatures.[7][8]

6. Disposal of Empty Containers:

» A container that has held N-Benzyl albuterol must be triple-rinsed with a suitable solvent
before being disposed of as regular trash.[6]

e The rinsate from this process must be collected and disposed of as hazardous waste.[6]
 After rinsing, deface or remove all chemical labels from the container before disposal.[6]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of N-Benzyl
albuterol.
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Workflow for N-Benzyl Albuterol Disposal

Waste Generation and Collection

Identify N-Benzyl albuterol waste (solid & liquid)

Segregate into a labeled, compatible hazardous waste container

Labeling a

nd Storage

Label container: '"Hazardous Waste', chemical name, location, and hazards

Store in designated Satellite Accumulation Area (SAA)

Final D

isposal

Arrange for pickup by a licensed hazardous waste vendor

Transport to a permitted facility for incineration

Click to download full resolution via product page

Caption: Logical workflow for the disposal of N-Benzyl albuterol.

Disclaimer: Always consult your institution's specific Environmental Health and Safety (EHS)

guidelines and local regulations, as they may have additional requirements for hazardous
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waste disposal.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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